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Compound of Interest

Compound Name: TP-238

Cat. No.: B1193851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of TP-238, a potent and selective dual inhibitor of the CECR2 and BPTF bromodomains.

Adherence to these protocols is crucial for ensuring laboratory safety and maintaining the

integrity of your research.

Immediate Safety and Handling Protocols
TP-238 is a bioactive small molecule that requires careful handling to prevent potential

exposure and ensure personnel safety. The following personal protective equipment (PPE) and

engineering controls are mandatory when working with this compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling TP-238.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times when

handling the compound to

protect against splashes.

Body Protection Laboratory Coat

A fully fastened lab coat is

required to protect skin and

clothing.

Respiratory Protection Chemical Fume Hood

All handling of solid TP-238

and preparation of solutions

must be performed in a

certified chemical fume hood to

prevent inhalation of dust or

aerosols. For weighing the

solid compound, a ventilated

enclosure or glove box is

highly recommended.

Engineering Controls
Proper engineering controls are essential for minimizing the risk of exposure to TP-238.
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Control Measure Description

Ventilation

All work with solid TP-238 and stock solutions

should be conducted in a certified chemical

fume hood.

Weighing

Use a balance within a ventilated enclosure or a

glove box to avoid the generation of airborne

dust.

Housekeeping

Maintain a clean and organized workspace.

Clean any spills immediately according to the

procedures outlined in the Safety Data Sheet

(SDS).

Operational Plans: From Receipt to Disposal
A structured operational plan ensures that TP-238 is handled safely and efficiently throughout

its lifecycle in the laboratory.

Receiving and Storage
Upon receiving TP-238, immediately inspect the packaging for any signs of damage. The

compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.

Storage Conditions for TP-238 Hydrochloride:

Form Storage Temperature

Solid (Powder) -20°C

In solvent -80°C (for up to 6 months)

Solution Preparation
Note: The following is a general protocol for preparing stock solutions. Always refer to the

specific experimental requirements for precise concentrations.

Materials:
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TP-238 hydrochloride solid

Anhydrous DMSO (or other appropriate solvent)

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile, filtered pipette tips

Protocol:

Equilibrate the vial of solid TP-238 to room temperature before opening to prevent

condensation.

Perform all operations inside a certified chemical fume hood.

Carefully weigh the required amount of TP-238 powder using a balance within a ventilated

enclosure.

Add the appropriate volume of solvent to the solid to achieve the desired stock solution

concentration. For example, to prepare a 10 mM stock solution, add 1 mL of DMSO to 4.95

mg of TP-238 (MW: 495.04 g/mol ).

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

(not exceeding 40°C) may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -80°C.

Solubility Data:
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Solvent Maximum Solubility

DMSO ≥ 49.5 mg/mL (≥ 100 mM)

Water 49.5 mg/mL (100 mM)

PBS (pH 7.2) ~10 mg/mL[1]

Disposal Plan
All materials that have come into contact with TP-238 must be treated as hazardous waste.

This includes, but is not limited to:

Empty or partially used vials of the compound.

Used personal protective equipment (gloves, etc.).

Contaminated labware (pipette tips, tubes, etc.).

Spill cleanup materials.

Disposal Workflow:
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TP-238 Disposal Workflow

Waste Collection

Segregation & Labeling

Final Disposal

Contaminated Solids
(e.g., gloves, tubes, tips)

Segregate waste streams
(e.g., sharps, non-sharps, liquid)

Contaminated Liquids
(e.g., excess solutions)

Label container clearly:
'Hazardous Waste - TP-238'

Store in a designated
hazardous waste accumulation area

Arrange for pickup by
licensed hazardous waste disposal service
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Cell-Based Proliferation Assay Workflow

Seed cells in a
96-well plate

Allow cells to adhere
(overnight incubation)

Treat cells with
different concentrations of TP-238

Prepare serial dilutions
of TP-238

Incubate for a defined period
(e.g., 72 hours)

Add cell proliferation reagent

Incubate for 1-4 hours

Measure absorbance/fluorescence
using a plate reader

Data analysis:
Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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